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Compound of Interest

Compound Name: ALEPH-4

CAS No.: 123643-26-5

Cat. No.: B595406

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the currently available public information on ALEPH-4.

It is crucial to note that there is a significant lack of formal scientific research, including

preclinical and clinical studies, regarding the potential therapeutic effects of this compound.

The information presented herein is primarily derived from non-clinical sources and should be

interpreted with caution.

Introduction
ALEPH-4, chemically known as 4-isopropylthio-2,5-dimethoxyamphetamine, is a synthetic

psychedelic substance belonging to the phenethylamine and DOx families of compounds.[1] It

is one of several compounds in the "ALEPH" series first synthesized and described by

Alexander Shulgin in his book "PiHKAL (Phenethylamines I Have Known and Loved)".[1][2]

While there is anecdotal information regarding its psychoactive effects, there is a notable

absence of formal scientific investigation into its therapeutic potential.
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Based on the available information, the primary mechanism of action for the ALEPH series of

compounds, including ALEPH-4, is believed to be partial agonism at the serotonin 5-HT2A

receptors.[2] This is a common mechanism shared by many classic psychedelic compounds.[3]

[4][5] The subjective effects reported are consistent with the activation of this receptor system.

Table 1: Chemical and Pharmacokinetic Profile of ALEPH-4

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Reported Subjective Effects
The information on the effects of ALEPH-4 in humans is limited to the qualitative experiences

documented by Alexander Shulgin. These reports describe a range of psychedelic effects,

including:

Closed-eye imagery[1]

Enhanced visual appreciation[1]

Emotional changes[1]

Profound and deep learning experiences[1]

It is important to emphasize that these are subjective reports from a limited number of

individuals in non-clinical settings and do not constitute therapeutic evidence. Shulgin also

noted concerns about toxicity at doses higher than 12 mg.[1]
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Lack of Therapeutic Research
A thorough review of scientific literature reveals a lack of preclinical or clinical studies

investigating the therapeutic effects of ALEPH-4. There is no available data on its efficacy for

any medical condition, nor are there established safety profiles from controlled studies. The

absence of this critical information means that any discussion of therapeutic potential is purely

speculative at this time.

Experimental Protocols
Due to the lack of formal research, there are no published experimental protocols for preclinical

or clinical studies of ALEPH-4.

Signaling Pathways and Visualizations
Given the absence of specific research on ALEPH-4, it is not possible to provide a diagram of

its precise signaling pathway related to any therapeutic effect. However, based on its

classification as a psychedelic phenethylamine and a presumed 5-HT2A receptor agonist, a

generalized hypothetical signaling cascade for this class of compounds can be illustrated.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Hypothetical 5-HT2A Receptor Signaling Cascade.

It must be stressed that the above diagram represents a generalized pathway for 5-HT2A

receptor activation and has not been specifically validated for ALEPH-4. Furthermore, the link
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between this pathway and any potential therapeutic outcomes for ALEPH-4 remains

uninvestigated.

Conclusion
While ALEPH-4 is a known synthetic compound with reported psychedelic effects, there is a

profound lack of scientific data to support any potential therapeutic applications. The

information available is not sufficient to form the basis of a technical guide or whitepaper on its

therapeutic effects as requested. Further research, including rigorous preclinical and clinical

trials, would be necessary to determine if ALEPH-4 has any therapeutic value and to

understand its safety profile. Until such research is conducted, its use remains confined to non-

medical contexts, and any claims of therapeutic benefit are unsubstantiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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